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N-(p-Nitrophenethyl)spiperone N-(p-Nitrophenethyl)spiperone
Brand Name: Vulcanchem
CAS No.: 136247-18-2
VCID: VC0022943
InChI: InChI=1S/C31H33FN4O4/c32-26-12-10-25(11-13-26)29(37)7-4-19-33-21-17-31(18-22-33)30(38)34(23-35(31)27-5-2-1-3-6-27)20-16-24-8-14-28(15-9-24)36(39)40/h1-3,5-6,8-15H,4,7,16-23H2
SMILES: C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCC4=CC=C(C=C4)[N+](=O)[O-])CCCC(=O)C5=CC=C(C=C5)F
Molecular Formula: C31H33FN4O4
Molecular Weight: 544.6 g/mol

N-(p-Nitrophenethyl)spiperone

CAS No.: 136247-18-2

Reference Standards

VCID: VC0022943

Molecular Formula: C31H33FN4O4

Molecular Weight: 544.6 g/mol

N-(p-Nitrophenethyl)spiperone - 136247-18-2

CAS No. 136247-18-2
Product Name N-(p-Nitrophenethyl)spiperone
Molecular Formula C31H33FN4O4
Molecular Weight 544.6 g/mol
IUPAC Name 8-[4-(4-fluorophenyl)-4-oxobutyl]-3-[2-(4-nitrophenyl)ethyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
Standard InChI InChI=1S/C31H33FN4O4/c32-26-12-10-25(11-13-26)29(37)7-4-19-33-21-17-31(18-22-33)30(38)34(23-35(31)27-5-2-1-3-6-27)20-16-24-8-14-28(15-9-24)36(39)40/h1-3,5-6,8-15H,4,7,16-23H2
Standard InChIKey VAROERVHUKRDNF-UHFFFAOYSA-N
SMILES C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCC4=CC=C(C=C4)[N+](=O)[O-])CCCC(=O)C5=CC=C(C=C5)F
Canonical SMILES C1CN(CCC12C(=O)N(CN2C3=CC=CC=C3)CCC4=CC=C(C=C4)[N+](=O)[O-])CCCC(=O)C5=CC=C(C=C5)F
Synonyms 8-[4-(4-Fluorophenyl)-4-oxobutyl]-3-[2-(4-nitrophenyl)ethyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one;
PubChem Compound 24799346
Last Modified Nov 11 2021
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